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Compound of Interest

Compound Name: 1-Propyn-1-yl Iodide

CAS No.: 624-66-8

Cat. No.: B1266219

Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant work environment. This document provides a comprehensive, step-by-step guide for

the safe disposal of 1-Propyn-1-yl Iodide (CAS: 624-66-8), a flammable and hazardous

chemical. Adherence to these procedures is critical for minimizing risks and ensuring the well-

being of laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle 1-Propyn-1-yl Iodide with

appropriate safety measures. This substance is a flammable liquid and vapor.[1][2][3] Always

work in a well-ventilated area, preferably under a chemical fume hood.[2] Personal protective

equipment (PPE), including safety glasses, flame-retardant gloves, and a lab coat, must be

worn. Keep the chemical away from heat, sparks, open flames, and hot surfaces.[2][4] Use

only non-sparking tools and take precautionary measures against static discharge.[1][2][4][5]
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The primary directive for the disposal of 1-Propyn-1-yl Iodide is to entrust it to an approved

waste disposal plant.[1] The following steps provide a clear operational plan for laboratory

personnel:

Waste Identification and Segregation:

Clearly label a dedicated waste container for 1-Propyn-1-yl Iodide and any materials

contaminated with it. The label should include the chemical name, CAS number (624-66-

8), and relevant hazard symbols (e.g., flammable liquid).

Do not mix 1-Propyn-1-yl Iodide with other waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Container Selection and Management:

Use a chemically resistant, sealable container for waste collection. Ensure the container is

properly grounded.

Keep the waste container tightly closed when not in use and store it in a cool, well-

ventilated, and designated hazardous waste storage area.[1][2][4][5]

Managing Spills and Contaminated Materials:

In the event of a spill, absorb the material with an inert, non-combustible absorbent (e.g.,

sand, vermiculite).

Carefully collect the absorbent material and any contaminated items (e.g., gloves, paper

towels) and place them in the designated hazardous waste container.

Use non-sparking tools for cleanup.

Arranging for Professional Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and disposal of the 1-Propyn-1-yl Iodide waste.

Provide the waste disposal professionals with a complete and accurate description of the

waste, including its chemical composition and any known hazards.
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1-Propyn-1-yl
Iodide.

Property Value

CAS Number 624-66-8

Molecular Formula C₃H₃I

Molecular Weight 165.96 g/mol

Hazard Class Flammable Liquid

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1-Propyn-1-yl Iodide.
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Start: 1-Propyn-1-yl Iodide Waste Generated

Identify and Segregate Waste
(Label with Chemical Name, CAS, Hazards)

Spill or Contamination Occurs

Select and Manage Waste Container
(Chemically Resistant, Sealed, Grounded)

Absorb with Inert, Non-Combustible Material
(e.g., Sand, Vermiculite)

Yes

No

Collect Contaminated Materials
(Use Non-Sparking Tools)

Store in Designated Hazardous Waste Area
(Cool, Well-Ventilated)

Contact EHS or Licensed Contractor for Disposal

End: Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-Propyn-1-yl Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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